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Compound of Interest

Compound Name: LIH383

Cat. No.: B15609650

For researchers, scientists, and drug development professionals utilizing the potent and
selective ACKR3 agonist LIH383, ensuring its proper disposal is a critical component of
laboratory safety and regulatory compliance. In the absence of a specific Safety Data Sheet
(SDS), this guide provides a step-by-step framework for the safe handling and disposal of
LIH383, drawing upon standard laboratory practices for hazardous chemical waste.

Understanding LIH383: A Profile

LIH383 is a novel octapeptide that acts as a highly selective agonist for the atypical chemokine
receptor 3 (ACKR3), also known as CXCR7.[1][2] It plays a role in potentiating the activity of
opioid peptides by competing for binding to ACKR3.[1] While specific toxicity data is not readily
available in the public domain, its potent biological activity necessitates careful handling and
disposal to minimize environmental and health impacts.
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Property Information Source
Chemical Name LIH383 [11[3]
Molecular Formula C45H72N1608S [4]
Molecular Weight 997.22 g/mol [4]

Potent and highly selective
Biological Description atypical chemokine receptor
ACKR3 (CXCRY7) agonist.

[1]

Not specified in search results.

Appearance . _

Typically a solid.

Soluble in agueous solutions.
Solubility Prepare and use on the same [1]

day if possible.

Store solutions at -20°C for up
Storage [1]

to one month.

Essential Disposal Protocol for LIH383

The following procedures are based on general best practices for the disposal of biologically

active chemical compounds in a laboratory setting. It is imperative to consult your institution's

Environmental Health and Safety (EHS) department for specific guidelines and protocols.

Step 1: Personal Protective Equipment (PPE)

Before handling LIH383 for disposal, ensure you are wearing appropriate PPE:

o Standard laboratory coat
» Safety glasses or goggles
o Chemical-resistant gloves (e.g., nitrile)

Step 2: Waste Segregation
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Proper waste segregation is crucial to prevent accidental reactions and ensure compliant
disposal.

e Solid Waste:

o Contaminated materials such as unused LIH383 powder, weighing paper, and
contaminated gloves or paper towels should be placed in a designated, clearly labeled
hazardous chemical waste container.

o The container should be sealed to prevent spillage or aerosolization.

e Liquid Waste:

o Agueous solutions containing LIH383 should be collected in a designated, sealed, and
clearly labeled hazardous liquid waste container.

o Do not mix with other incompatible chemical waste streams.

o Avoid drain disposal unless explicitly permitted by your institution's EHS for this specific
class of compound. Given its biological potency, drain disposal is highly discouraged.

e Sharps Waste:

o Any needles, syringes, or other sharps contaminated with LIH383 must be disposed of in
a designated sharps container.

Step 3: Decontamination

o Decontaminate all work surfaces, glassware, and equipment that have come into contact
with LIH383.

e Use a suitable decontamination solution as recommended by your institution's safety
protocols. This may include a 10% bleach solution followed by a water rinse, or other
approved laboratory disinfectants.

Step 4: Labeling and Storage of Waste

» All waste containers must be clearly and accurately labeled with the following information:
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"Hazardous Waste"

[e]

o

The full chemical name: "LIH383"

[¢]

The major components and their approximate concentrations (for liquid waste).

The date the waste was first added to the container.

[¢]

[e]

Your name, laboratory, and contact information.

o Store waste containers in a designated, secure, and well-ventilated secondary containment
area, away from incompatible materials, until collection by your institution's EHS personnel.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
LIH383.
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Caption: Workflow for the safe disposal of LIH383 waste.
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By adhering to these general guidelines and, most importantly, the specific protocols of your
institution, you can ensure the safe and compliant disposal of LIH383, fostering a secure
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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